![molecular formula C17H12ClNO2 B8269971 5-(2-chlorophenyl)-N-phenyl-2-furancarboxamide CAS No. 199458-84-9](/img/structure/B8269971.png)
5-(2-chlorophenyl)-N-phenyl-2-furancarboxamide
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Overview
Description
The compound “5-(2-chlorophenyl)-N-phenyl-2-furancarboxamide” is likely an organic compound consisting of a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The furan ring is substituted at the 2-position with a carboxamide group that is further substituted with a phenyl group, and at the 5-position with a 2-chlorophenyl group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of aromaticity in the furan and phenyl rings, the polar nature of the carboxamide group, and the electronegativity of the chlorine atom .Chemical Reactions Analysis
The compound could potentially undergo various chemical reactions. For instance, the chlorine atom might be replaced in a nucleophilic aromatic substitution reaction . The carboxamide group could also participate in hydrolysis reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxamide group might increase its solubility in polar solvents .Mechanism of Action
Future Directions
Properties
CAS No. |
199458-84-9 |
---|---|
Molecular Formula |
C17H12ClNO2 |
Molecular Weight |
297.7 g/mol |
IUPAC Name |
5-(2-chlorophenyl)-N-phenylfuran-2-carboxamide |
InChI |
InChI=1S/C17H12ClNO2/c18-14-9-5-4-8-13(14)15-10-11-16(21-15)17(20)19-12-6-2-1-3-7-12/h1-11H,(H,19,20) |
InChI Key |
LEPJYIMGRAIRJN-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)NC(=O)C2=CC=C(O2)C3=CC=CC=C3Cl |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=CC=C(O2)C3=CC=CC=C3Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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